Cas no 1361738-19-3 (3-(Chloromethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 3-(Chloromethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1361738-19-3
• MF: C₁₀H₈ClF₃N₂O
• MW: 264.631531715393
• CID: 4912983
• Update Time: 2025-10-29

3-(Chloromethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C10H8ClF3N2O/c1-6-4-9(17-10(12,13)14)7(5-11)8(16-6)2-3-15/h4H,2,5H2,1H3
• InChI Key： YEGPDHSILSCODD-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C)N=C1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 3-(Chloromethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile

Comprehensive Overview of 3-(Chloromethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1361738-19-3)

The compound 3-(Chloromethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1361738-19-3) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group, a trifluoromethoxy moiety, and a nitrile functional group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel crop protection agents and drug candidates.

One of the key reasons for the growing attention toward 3-(Chloromethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile is its relevance in addressing modern challenges such as sustainable agriculture and precision medicine. With the global push for eco-friendly pesticides, this compound's structural attributes align well with the development of low-toxicity agrochemicals. Similarly, in the pharmaceutical sector, its nitrile group offers versatility in medicinal chemistry, enabling the creation of targeted therapies for diseases like cancer and inflammatory disorders.

The synthesis and characterization of CAS No. 1361738-19-3 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure high purity and consistency, which are critical for its application in high-throughput screening and lead optimization processes. Recent studies have highlighted its potential as a scaffold molecule for designing enzyme inhibitors, further expanding its utility in drug discovery pipelines.

From an industrial perspective, the demand for 3-(Chloromethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile is driven by its compatibility with green chemistry principles. Manufacturers are focusing on solvent-free synthesis and catalytic processes to minimize environmental impact. This aligns with the broader trend of corporate sustainability, where companies prioritize eco-conscious production methods to meet regulatory and consumer expectations.

In addition to its technical applications, CAS No. 1361738-19-3 is also a subject of interest in academic research. Universities and research institutions are exploring its structure-activity relationships (SAR) to uncover new biological targets. For instance, its trifluoromethoxy group has been linked to enhanced lipophilicity and metabolic stability, making it a promising candidate for central nervous system (CNS) drugs.

As the scientific community continues to investigate 3-(Chloromethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile, its role in innovative therapeutics and agricultural solutions is expected to grow. With advancements in computational chemistry and AI-driven drug design, this compound could pave the way for breakthroughs in personalized medicine and smart farming. Its versatility and adaptability make it a cornerstone in the future of life sciences and material innovation.